Cas no 2229391-55-1 (3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine)

• Product Name: 3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine
• CAS No: 2229391-55-1
• MF: C₁₁H₁₂F₃NS
• MW: 247.279891967773
• CID: 5968629
• PubChem ID: 165666198
• Update Time: 2025-06-14

3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine
• 3-({4-[(trifluoromethyl)sulfanyl]phenyl}methyl)azetidine
• 2229391-55-1
• EN300-1940992

• Inchi： 1S/C11H12F3NS/c12-11(13,14)16-10-3-1-8(2-4-10)5-9-6-15-7-9/h1-4,9,15H,5-7H2
• InChI Key： LAMIOHHEWAJSDS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)CC1CNC1

Computed Properties

• Exact Mass: 247.06425505g/mol
• Monoisotopic Mass: 247.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine

Comprehensive Overview of 3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine (CAS No. 2229391-55-1)

3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine (CAS No. 2229391-55-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly explored for its potential in drug discovery. The presence of a trifluoromethylsulfanyl group enhances its lipophilicity and metabolic stability, making it a promising candidate for medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like 3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine has surged, driven by their ability to improve bioavailability and target selectivity. Researchers are particularly interested in how the azetidine ring can modulate pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms. The compound's CAS No. 2229391-55-1 is often queried in chemical databases, reflecting its growing relevance in high-throughput screening and fragment-based drug discovery.

The synthesis of 3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine involves multi-step organic reactions, including palladium-catalyzed cross-coupling and reductive amination. Its trifluoromethylsulfanyl moiety is a key functional group, often associated with enhanced binding affinity in enzyme inhibition studies. This aligns with current trends in precision medicine, where researchers seek compounds with tailored interactions for specific biological targets.

From an industrial perspective, 3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine is being evaluated for applications beyond pharmaceuticals, such as in the development of advanced materials. Its thermal stability and electronic properties make it a candidate for organic electronics, a field gaining traction due to the rise of flexible and wearable technologies. Searches for "azetidine derivatives in materials science" have spiked, indicating cross-disciplinary interest.

Environmental and regulatory considerations are also critical when discussing CAS No. 2229391-55-1. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are under study to ensure compliance with green chemistry principles. This aligns with global searches for "sustainable fluorochemicals" and "eco-friendly heterocycles," reflecting societal shifts toward environmentally conscious research.

In summary, 3-({4-(trifluoromethyl)sulfanylphenyl}methyl)azetidine represents a versatile scaffold with broad potential. Its combination of a rigid azetidine core and a trifluoromethylsulfanyl substituent addresses multiple contemporary challenges in drug development and material science. As AI-assisted molecular modeling advances, compounds like this will likely play pivotal roles in next-generation innovations.